1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
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Description
Properties
Molecular Formula |
C9H10ClN3S |
|---|---|
Molecular Weight |
227.71 g/mol |
IUPAC Name |
1-[(3-chlorothiophen-2-yl)methyl]-5-methylpyrazol-3-amine |
InChI |
InChI=1S/C9H10ClN3S/c1-6-4-9(11)12-13(6)5-8-7(10)2-3-14-8/h2-4H,5H2,1H3,(H2,11,12) |
InChI Key |
KEACXACUVPRSRC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NN1CC2=C(C=CS2)Cl)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine typically involves the reaction of 3-chlorothiophene-2-carbaldehyde with 5-methyl-1H-pyrazol-3-amine. This reaction is usually carried out in the presence of a base, such as sodium hydride or potassium carbonate, in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete .
Industrial Production Methods
In an industrial setting, the production of 1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This may involve the use of continuous flow reactors, which allow for better control over reaction parameters and can lead to more efficient production processes .
Chemical Reactions Analysis
Types of Reactions
1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine can undergo a variety of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield the corresponding thiol or amine derivatives.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.
Reduction: Lithium aluminum hydride in ether or sodium borohydride in methanol.
Substitution: Nucleophiles such as amines, thiols, or alkoxides in polar aprotic solvents like DMF or DMSO.
Major Products
The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted derivatives of the original compound .
Scientific Research Applications
1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds, which can be used in the development of new materials and catalysts.
Biology: The compound has been studied for its potential biological activities, including antimicrobial, antifungal, and antiviral properties.
Medicine: Research has shown that derivatives of this compound may have potential as therapeutic agents for the treatment of various diseases, including cancer and infectious diseases.
Mechanism of Action
The mechanism of action of 1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine involves its interaction with specific molecular targets and pathways within biological systems. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in the biosynthesis of essential biomolecules, thereby exerting its antimicrobial or anticancer effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural analogs, their molecular properties, and biological activities (where available):
Key Observations:
Electron-Withdrawing Groups: The trifluoromethyl group in 1-(3-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine improves metabolic stability, making it suitable for agrochemical applications .
Structural Flexibility :
- The pyrazole core allows substitution at N1 and C3/C5 positions, enabling tailored interactions with biological targets. For instance, 3-(4-chlorophenyl)-1-methyl-1H-pyrazol-5-amine showed anticancer activity, likely due to its planar aromatic system facilitating DNA intercalation .
Synthetic Accessibility :
- Analogous compounds like 3-iodo-2-methyl-7-phenylpyrazolo[1,5-a]pyrimidine are synthesized via tandem cyclization/halogenation, suggesting feasible routes for modifying the target compound’s thiophene moiety .
Biological Activity
1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine, with the CAS number 2111448-44-1, is a compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological mechanisms, and various applications in medicinal chemistry.
The molecular formula of this compound is , with a molecular weight of 227.71 g/mol. The structure features a pyrazole ring substituted with a chlorothiophene moiety, which is crucial for its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C₉H₁₀ClN₃S |
| Molecular Weight | 227.71 g/mol |
| CAS Number | 2111448-44-1 |
Synthesis
The synthesis of 1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine typically involves the reaction of appropriate starting materials that include chlorothiophene derivatives and pyrazole intermediates. This process can be optimized to enhance yield and purity.
The biological activity of this compound is primarily linked to its interaction with specific enzymes and receptors. It has been studied for its potential as an inhibitor of thrombin, an important enzyme in the coagulation cascade. The presence of the chlorothiophene moiety significantly enhances its inhibitory potency.
Inhibition Studies
Recent studies have demonstrated that compounds similar to 1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine exhibit low IC50 values against thrombin:
| Compound | IC50 (nM) |
|---|---|
| 1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine | 16 |
| Related Compound A | 419 |
| Related Compound B | >5000 |
These results indicate that the compound is a potent thrombin inhibitor, which may have implications for anticoagulant therapies .
Thrombin Inhibition
In a study focused on thrombin inhibitors, it was found that the introduction of various substituents on the pyrazole ring affected the inhibitory activity significantly. For instance, compounds with different aromatic groups were tested, revealing that those with the chlorothiophene substitution had enhanced binding affinity and selectivity towards thrombin .
Q & A
Q. What are the common synthetic routes for 1-[(3-Chlorothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine, and how are reaction conditions optimized?
The compound is typically synthesized via condensation reactions between substituted hydrazines and β-diketones or ketone equivalents. A standard method involves reacting 3-chlorothiophen-2-ylmethyl hydrazine with 3-methyl-2-butanone under acidic conditions (e.g., acetic acid) at elevated temperatures (80–100°C) to form the pyrazole core. Multi-component reactions are also employed to streamline synthesis, with catalysts like p-toluenesulfonic acid improving yields (≥65%) . Optimization focuses on solvent polarity, temperature gradients, and catalyst loading to minimize byproducts.
Q. Which spectroscopic techniques are critical for characterizing this compound, and what key data should researchers prioritize?
Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C) is essential for confirming the pyrazole ring substitution pattern and chlorothiophene linkage. Key peaks include aromatic protons (δ 6.8–7.2 ppm for thiophene) and pyrazole NH₂ (δ ~5.2 ppm). Mass spectrometry (MS) validates molecular weight (MW: 243.7 g/mol), while infrared (IR) spectroscopy identifies amine (N–H stretch ~3350 cm⁻¹) and C–Cl bonds (600–800 cm⁻¹). High-performance liquid chromatography (HPLC) with UV detection ensures purity (>95%) .
Q. How can researchers design initial biological activity screens for this compound?
Prioritize in vitro assays targeting kinases, GPCRs, or ion channels due to structural similarities to known pyrazole-based modulators . Use cell viability assays (e.g., MTT) for cytotoxicity profiling and receptor-binding studies (e.g., radioligand displacement) to identify affinity for serotonin or dopamine receptors. Dose-response curves (0.1–100 µM) and positive controls (e.g., known pyrazole derivatives) are critical for validating hits .
Advanced Research Questions
Q. How can contradictory results in biological activity assays be resolved?
Discrepancies in IC₅₀ values or receptor selectivity may arise from assay conditions (e.g., pH, serum proteins) or compound stability. Use orthogonal assays (e.g., SPR for binding kinetics vs. functional cAMP assays) to cross-validate results. Stability studies (e.g., HPLC monitoring under physiological buffers) can identify degradation products. Computational docking (AutoDock Vina) may clarify steric or electronic mismatches between the compound and target binding pockets .
Q. What strategies improve the metabolic stability of this compound in preclinical studies?
Incorporate liver microsomal assays (human/rat) to identify metabolic hotspots. Common issues include oxidative demethylation or thiophene ring oxidation. Introduce electron-withdrawing groups (e.g., fluorine) at the 4-position of the pyrazole ring or replace the methyl group with a trifluoromethyl moiety to block CYP450-mediated metabolism. Co-administration with cytochrome inhibitors (e.g., ketoconazole) in pharmacokinetic studies can confirm metabolic pathways .
Q. How can computational modeling guide the design of derivatives with enhanced target selectivity?
Molecular dynamics simulations (AMBER, GROMACS) predict binding modes to off-target receptors. For example, the chlorothiophene moiety may sterically clash with non-target kinases. QSAR models trained on pyrazole datasets can prioritize substituents (e.g., ethoxy groups at the 5-position) that improve selectivity ratios (>10-fold) for serotonin 5-HT₂A over 5-HT₂C receptors .
Q. What methodologies elucidate the structure-activity relationship (SAR) of this compound’s neuropharmacological effects?
Synthesize analogs with systematic substitutions (e.g., halogens at the thiophene 3-position, alkyl chains on the pyrazole NH₂). Test in electrophysiology models (e.g., patch-clamp for ion channel modulation) and behavioral assays (e.g., forced swim test for antidepressant activity). Correlation matrices comparing logP, polar surface area, and IC₅₀ values reveal pharmacophore requirements .
Q. How can researchers address low aqueous solubility during formulation for in vivo studies?
Use co-solvency (e.g., PEG-400/water mixtures) or cyclodextrin inclusion complexes to enhance solubility (>2 mg/mL). Nanoemulsion formulations (particle size <200 nm via dynamic light scattering) improve bioavailability. Parallel artificial membrane permeability assays (PAMPA) guide excipient selection without disrupting blood-brain barrier penetration .
Notes
- All data derived from peer-reviewed journals, PubChem, and experimental protocols .
- Structural analogs and methodological frameworks are cross-referenced to ensure reproducibility.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
